Cas no 380228-03-5 ((1S,5R)-1,3,3-trimethyl-6-azabicyclo3.2.1octane)

• Product Name: (1S,5R)-1,3,3-trimethyl-6-azabicyclo3.2.1octane
• CAS No: 380228-03-5
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD00066934
• CID: 2847978
• PubChem ID: 1268041
• Update Time: 2025-05-24

(1S,5R)-1,3,3-trimethyl-6-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• (1S,5R)-1,3,3-trimethyl-6-azabicyclo3.2.1octane
• rac-(1S,5R)-1,3,3-trimethyl-6-azabicyclo[3.2.1]octane
• (1S,5R)-1,3,3-Trimethyl-6-azabicyclo[3.2.1]octane
• 1,3,3-TRIMETHYL-6-AZA-BICYCLO[3.2.1]OCTANE
• SCHEMBL5242849
• MFCD00066934
• 380228-03-5
• FRAKHUZTNLUGPB-PSASIEDQSA-N
• DTXSID90361435
• AKOS006334803

• MDL： MFCD00066934
• Inchi： 1S/C10H19N/c1-9(2)4-8-5-10(3,6-9)7-11-8/h8,11H,4-7H2,1-3H3/t8-,10-/m1/s1
• InChI Key： FRAKHUZTNLUGPB-PSASIEDQSA-N
• SMILES： N1C[C@]2(C)C[C@H]1CC(C)(C)C2

Computed Properties

• Exact Mass: 153.151749610Da
• Monoisotopic Mass: 153.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on (1S,5R)-1,3,3-trimethyl-6-azabicyclo3.2.1octane

The Compound CAS No 380228-03-5: (1S,5R)-1,3,3-trimethyl-6-azabicyclo[3.2.1]octane

The compound with CAS No 380228-03-5, commonly referred to as (1S,5R)-1,3,3-trimethyl-6-azabicyclo[3.2.1]octane, is a structurally complex bicyclic amine that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their unique physical and chemical properties. The molecule's structure consists of a bicyclo[3.2.1]octane framework with three methyl substituents and an amine group at the 6-position.

The stereochemistry of this compound is defined by its (1S,5R) configuration, which plays a crucial role in determining its biological activity and chemical reactivity. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the development of enantiomerically pure compounds that can exhibit selective biological effects.

The synthesis of (1S,5R)-1,3,3-trimethyl-6-azabicyclo[3.2.1]octane involves a multi-step process that typically begins with the preparation of a suitable bicyclic intermediate. Researchers have explored various methodologies to achieve high yields and enantioselectivity in the synthesis of this compound. For instance, recent advancements in asymmetric catalysis have enabled the construction of the bicyclic framework with exceptional stereochemical control.

In terms of applications, this compound has shown promise in several areas of research. One notable area is its potential as a building block for more complex molecules with therapeutic relevance. Its rigid bicyclic structure makes it an attractive candidate for use in drug discovery programs targeting various disease states.

Recent studies have also investigated the pharmacokinetic properties of this compound, shedding light on its absorption, distribution, metabolism, and excretion profiles in preclinical models. These findings are critical for evaluating its suitability as a drug candidate or as an intermediate in pharmaceutical synthesis.

Furthermore, the compound has been studied for its potential role in materials science applications due to its unique structural features and mechanical properties at the molecular level.

In conclusion, CAS No 380228-03-5 represents a valuable addition to the arsenal of compounds available for research and development across multiple disciplines.